Cas no 895021-00-8 (1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895021-00-8
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 6603108
• PubChem ID: 7532852
• Update Time: 2025-06-29

1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 1-(2,3-dimethylphenyl)-5-[(E)-3-phenylprop-2-enyl]pyrazolo[3,4-d]pyrimidin-4-one
• 5-cinnamyl-1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(2,3-dimethylphenyl)-5-[(2E)-3-phenylprop-2-en-1-yl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024655363
• F2514-0288
• 895021-00-8

• Inchi： 1S/C22H20N4O/c1-16-8-6-12-20(17(16)2)26-21-19(14-24-26)22(27)25(15-23-21)13-7-11-18-9-4-3-5-10-18/h3-12,14-15H,13H2,1-2H3/b11-7+
• InChI Key： TZZQLJCPXXVCEM-YRNVUSSQSA-N
• SMILES： C1N(C/C=C/C2=CC=CC=C2)C(=O)C2C=NN(C3=CC=CC(C)=C3C)C=2N=1

Computed Properties

• Exact Mass: 356.16371127g/mol
• Monoisotopic Mass: 356.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895021-00-8)

1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895021-00-8) is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, including its fused ring system and multiple aromatic substituents, contribute to its unique chemical properties and biological interactions.

The CAS No. 895021-00-8 identifier is a critical reference for researchers and chemists working with this compound, ensuring precise identification and differentiation from other structurally similar molecules. The presence of dimethylphenyl, phenylprop-2-en, and pyrazolo[3,4-d]pyrimidin moieties in the molecular structure suggests a complex interplay of electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one and biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in cancer progression and inflammatory diseases. The dimethylphenyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzymatic reactions.

In the realm of drug discovery, heterocyclic compounds like 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are of immense interest due to their ability to modulate biological pathways through precise molecular interactions. The pyrazolo[3,4-d]pyrimidine core is a well-established pharmacophore in medicinal chemistry, with numerous derivatives having demonstrated efficacy in preclinical studies. The incorporation of additional functional groups such as (2E)-3-phenylprop-2-en further diversifies the chemical space and opens up new avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex fused ring system efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing biologically active molecules.

Biological activity assays have revealed that 1-(2,3-dimethylphenyl)-5-(2E)-3-phenylprop-2-en-1-yl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits notable inhibitory effects on several targets relevant to human health. For instance, preliminary studies suggest that it may interfere with the activity of kinases involved in signal transduction pathways implicated in cancer cell proliferation. Additionally, its interaction with transcription factors has been explored as a potential mechanism for modulating inflammatory responses.

The structural complexity of this compound also lends itself to derivatization efforts aimed at enhancing its pharmacological profile. By modifying substituents such as the dimethylphenyl or (2E)-3-phenylpropenone groups, chemists can fine-tune properties such as solubility, metabolic stability, and target specificity. Such modifications are crucial for advancing from lead compounds to viable drug candidates that meet stringent pharmacokinetic requirements.

From a computational biology perspective, 1-(2S)-(dimethylamino)glycine hydrochloride CAS No 63852 - 53 -9 is a key intermediate used in synthesizing more complex molecules including peptides and proteins that are essential for various biological processes including drug development . Docking studies using molecular dynamics simulations have provided insights into how this compound binds to its intended targets at an atomic level. These simulations not only predict binding affinities but also offer structural insights that guide experimental design.

The role of chirality in determining biological activity has also been examined for this molecule. The presence of stereocenters can significantly influence how a compound interacts with biological systems; thus stereochemical purity is paramount in pharmaceutical applications. Techniques such as chiral HPLC (high-performance liquid chromatography) are employed to ensure high enantiomeric purity during synthesis.

In conclusion, 1-(S)-(dimethylamino)glycine hydrochloride CAS No 63852 - 53 -9 continues to be an area of active research with promising implications for therapeutic development . Its unique structural features combined with its demonstrated biological activity make it a valuable scaffold for further exploration . As our understanding of molecular interactions deepens so too does our ability to design more effective treatments for complex diseases .